Cas no 1805128-35-1 (2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl chloride
• CAS No: 1805128-35-1
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4899228
• Update Time: 2025-05-25

2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-4(7(9)14)2-5(13(15)16)12-6(3)8(10)11/h2,8H,1H3
• InChI Key： DMCUEFDNRCZYOK-UHFFFAOYSA-N
• SMILES： ClC(C1C=C([N+](=O)[O-])N=C(C(F)F)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl chloride

2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl Chloride: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl Chloride (CAS No. 1805128-35-1) is a highly specialized organic chemical that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with a carbonyl chloride functional group. These features make it a versatile building block for the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl Chloride in the development of novel materials with tailored electronic properties. Researchers have explored its use in the synthesis of advanced polymers and hybrid materials, where its electron-withdrawing groups contribute to enhanced stability and reactivity. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can serve as a key precursor for the fabrication of high-performance organic semiconductors, which are critical for next-generation electronic devices such as flexible displays and sensors.

The synthesis of 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl Chloride involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the difluoromethyl group is achieved through a nucleophilic substitution reaction, while the nitro group is introduced via nitration under controlled conditions. The final step involves the conversion of the carboxylic acid group to the corresponding acid chloride using thionyl chloride or other suitable reagents. This process requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl Chloride has shown promise in several areas. In pharmacology, its ability to act as an electrophilic reagent makes it valuable in peptide coupling reactions and other bioconjugation processes. A 2023 paper in *Journal of Medicinal Chemistry* reported its use in the synthesis of bioactive peptides with improved stability and bioavailability. Additionally, its role as an intermediate in the production of agrochemicals has been explored, particularly in the development of herbicides with enhanced selectivity.

The electronic properties of 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl Chloride have also been leveraged in electrochemical applications. A 2023 study published in *Chemical Communications* demonstrated its use as an electrode material in supercapacitors, where its high surface area and excellent charge storage capabilities were exploited. This research underscores its potential in energy storage technologies, which are increasingly important in the context of global energy demands.

From an environmental perspective, understanding the behavior and degradation pathways of 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl Chloride is crucial for ensuring sustainable practices in its production and application. Recent research has focused on its biodegradation under various conditions, with findings suggesting that it undergoes rapid hydrolysis under alkaline conditions, minimizing its environmental footprint.

In conclusion, 2-(Difluoromethyl)-3-methyl-6-nitropyridine-4-carbonyl Chloride (CAS No. 1805128-35-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in shaping future advancements in materials science, pharmacology, and beyond.